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Compound of Interest

Compound Name: 2-Chloroterephthalic acid

Cat. No.: B158751

An In-depth Technical Guide on 2-Chloroterephthalic Acid

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental properties of chemical compounds is paramount. This document provides a
concise technical overview of 2-Chloroterephthalic acid, focusing on its core molecular
attributes.

Core Molecular Data

2-Chloroterephthalic acid is an aromatic dicarboxylic acid.[1] Its structure consists of a
benzene ring substituted with two carboxylic acid groups and a single chlorine atom.[1]

The key quantitative data for 2-Chloroterephthalic acid are summarized in the table below for
ease of reference and comparison.

Property Value Citations
Molecular Formula CsHsClOa [L112][31[41[5]
Molecular Weight 200.58 g/mol [1][2]
200.5759 g/mol [3]

200.57 g/mol [4]
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Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Chloroterephthalic acid can be found in
various chemical literature. One common method involves the diazotization of 2-
aminoterephthalic acid followed by a Sandmeyer reaction.

Synthesis from 2-Aminoterephthalic Acid:

¢ A solution of sodium nitrite is slowly added to a suspension of 2-aminoterephthalic acid in
concentrated hydrochloric acid and water at a temperature of 0 to 5°C.[6]

o After a period of stirring, the resulting diazonium salt solution is added to a pre-cooled
solution of cuprous chloride in concentrated hydrochloric acid.[6]

e The reaction mixture is allowed to warm to room temperature and stirring is continued for
several hours.[6]

e The solid product is collected by filtration and washed with cold water.[6]

e The crude product is then dried and can be further purified by recrystallization, for example,
from a water and ethanol mixture.[6]

Visualizations

The logical relationship between the compound's name, its elemental composition (formula),
and its calculated mass (molecular weight) is a fundamental concept in chemistry. The
following diagram illustrates this relationship for 2-Chloroterephthalic acid.

Figure 1. Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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